NERYL ACETATE

• CAS No.: 141-12-8
• Product Name: NERYL ACETATE
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: [(2Z)-3,7-dimethylocta-2,6-dienyl] acetate
• Standard InChI: InChI=1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8-
• Standard InChIKey: HIGQPQRQIQDZMP-FLIBITNWSA-N
• Isomeric SMILES: CC(=CCC/C(=C\COC(=O)C)/C)C
• SMILES: CC(=CCCC(=CCOC(=O)C)C)C
• Canonical SMILES: CC(=CCCC(=CCOC(=O)C)C)C
• Boiling Point: 238.33333333333297 °C
• Density: d254 0.91; 0.905-0.914
• Melting Point: 25 °C; <25°C
• Physical Description: Liquid; Solid; colourless to pale yellow liquid/sweet, floral odou
• Description: Neryl acetate is an acetate ester resulting from the formal condensation of the hydroxy group of nerol with the carboxy group of acetic acid. It has a role as a volatile oil component, a fragrance and a plant metabolite. It is an acetate ester, a monoterpenoid and an olefinic compound. It derives from a nerol.; , also known as geranyl acetate a or nerol acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a blossom, citrus, and dewy tasting compound that can be found in a number of food items such as citrus, lemon, spearmint, and lime. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
• Solubility: 1 ml in 1 ml 95% alcohol (in ethanol)
• Synonyms: geraniol acetate; geraniol acetate, (E)-isomer; geraniol acetate, (Z)-isomer; geranyl acetate; nerol acetate; neryl acetate
• PubChem Compound: 1549025
• Last Modified: Nov 11 2021